Cas no 85968-01-0 (1H-Perimidine, 2-ethenyl-)

1H-Perimidine, 2-ethenyl- structure
1H-Perimidine, 2-ethenyl- structure
Product name:1H-Perimidine, 2-ethenyl-
CAS No:85968-01-0
MF:C13H10N2
MW:194.231902599335
CID:662855
PubChem ID:71414053

1H-Perimidine, 2-ethenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Perimidine, 2-ethenyl-
    • 2-ethenyl-1H-perimidine
    • DTXSID50833547
    • 85968-01-0
    • vinylperimidine
    • Inchi: InChI=1S/C13H10N2/c1-2-12-14-10-7-3-5-9-6-4-8-11(15-12)13(9)10/h2-8H,1H2,(H,14,15)
    • InChI Key: XYOJTCIACRNABV-UHFFFAOYSA-N
    • SMILES: C=CC1=NC2=CC=CC3=C2C(=CC=C3)N1

Computed Properties

  • Exact Mass: 194.084398327g/mol
  • Monoisotopic Mass: 194.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.4Ų
  • XLogP3: 2.7

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